Cas no 1354959-71-9 (1-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine)

• Product Name: 1-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine
• CAS No: 1354959-71-9
• MF: C₈H₁₄N₄S
• MW: 198.288559436798
• MDL: MFCD11847086
• CID: 4592680
• PubChem ID: 53403990
• Update Time: 2025-05-20

1-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethyl-1,2,4-thiadiazol-5-yl)piperazine
• 3-ethyl-5-piperazin-1-yl-1,2,4-thiadiazole
• 3-ETHYL-5-(PIPERAZIN-1-YL)-1,2,4-THIADIAZOLE
• Z1270630931
• 1-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine

• MDL： MFCD11847086
• Inchi： 1S/C8H14N4S/c1-2-7-10-8(13-11-7)12-5-3-9-4-6-12/h9H,2-6H2,1H3
• InChI Key： XWASAOJLRJWZHK-UHFFFAOYSA-N
• SMILES： S1C(=NC(CC)=N1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• XLogP3: 1.4
• Topological Polar Surface Area: 69.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine

1-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine: A Comprehensive Overview

The compound 1-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine (CAS No. 1354959-71-9) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its unique properties. The thiadiazole ring system, which is fused with the piperazine moiety in this compound, adds additional functionality and reactivity to the molecule.

Recent studies have highlighted the importance of thiadiazole derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The piperazine ring, on the other hand, is a common structural motif in many approved drugs due to its ability to form hydrogen bonds and its flexibility in accommodating different substituents.

The 3-Ethyl substitution on the thiadiazole ring introduces an alkyl group that can influence the physical properties of the compound, such as solubility and lipophilicity. This substitution pattern is particularly interesting as it may enhance the bioavailability of the compound when used in pharmaceutical applications. Recent research has shown that such substitutions can significantly impact the pharmacokinetic profiles of drugs.

One of the most promising applications of 1-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine lies in its potential as a lead compound for drug discovery. Its structure suggests that it could be a candidate for targeting G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are therefore attractive targets for therapeutic intervention. Additionally, the molecule's ability to act as a ligand for certain ion channels has been explored in recent studies.

In terms of synthesis, 1-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine can be prepared through a variety of methods. One common approach involves the condensation of piperazine with appropriate thiadiazole derivatives under specific reaction conditions. The optimization of these conditions has been a focus of recent research efforts to improve yield and purity.

The structural versatility of this compound also makes it an interesting candidate for materials science applications. For instance, its ability to form coordination complexes with metal ions has been explored for potential use in catalysis or as components in advanced materials such as polymers or hybrid organic-inorganic frameworks.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of 1-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine is crucial for its safe use and disposal. Recent studies have begun to address these aspects by investigating biodegradation rates under various environmental conditions.

In conclusion, 1-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine (CAS No. 1354959-71-9) represents a valuable addition to the arsenal of chemical compounds available for research and development. Its unique structure and functional groups offer numerous opportunities for exploration across multiple disciplines. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.